Cas no 2171995-10-9 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid
• CAS No: 2171995-10-9
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6082516
• PubChem ID: 165569650
• Update Time: 2025-05-20

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid
• 2171995-10-9
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-N-propylacetamido}propanoic acid
• EN300-1580600

• Inchi： 1S/C25H29N3O6/c1-2-12-28(13-11-24(31)32)23(30)15-26-22(29)14-27-25(33)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,26,29)(H,27,33)(H,31,32)
• InChI Key： GANFVQNYLXSSQO-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(N(CCC(=O)O)CCC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171995-10-9, known as 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-propylacetamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propyl chain, and a propanoic acid backbone. The presence of these functional groups makes it a versatile building block in peptide synthesis and drug discovery.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-based protecting groups in solid-phase synthesis. The Fmoc group, as seen in this compound, is widely used due to its stability under basic conditions and compatibility with various coupling reagents. This has made it a cornerstone in the synthesis of complex peptides and proteins. The integration of the Fmoc group with the propyl chain and propanoic acid backbone in this compound further enhances its utility in constructing multi-functional peptides with tailored biological activities.

One of the most promising applications of this compound lies in its potential use as an intermediate in the development of novel therapeutic agents. Researchers have been exploring its role in designing bioactive molecules that target specific cellular pathways, such as those involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can modulate enzyme activity or serve as scaffolds for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, coupling reactions to introduce the propyl chain, and final purification to ensure high purity. The use of modern chromatographic techniques has significantly improved the yield and quality of this compound, making it more accessible for large-scale applications.

In terms of structural characterization, this compound has been thoroughly analyzed using advanced spectroscopic methods such as NMR and mass spectrometry. These analyses have confirmed its molecular formula and provided insights into its conformational flexibility, which is crucial for understanding its interactions with biological systems. The compound's stability under physiological conditions has also been evaluated, ensuring its suitability for in vivo studies.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce costs and improve scalability. Additionally, efforts are being made to explore new functionalizations of this compound that could expand its applications into areas such as diagnostics and imaging. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical settings.

In conclusion, CAS No. 2171995-10-9 represents a cutting-edge molecule with immense potential in advancing peptide-based therapies. Its unique structure, combined with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in the future of drug discovery and development.